3-[(2,5-Dimethyl-4-thiazolyl)ethynyl]pyridine

• Molecular Formula: C12H10N2S
• Molecular Weight: 214.29 g/mol
• IUPAC Name: 2,5-dimethyl-4-(2-pyridin-3-ylethynyl)-1,3-thiazole
• InChI: InChI=1S/C12H10N2S/c1-9-12(14-10(2)15-9)6-5-11-4-3-7-13-8-11/h3-4,7-8H,1-2H3
• InChI Key: JDFSJBMBMZRXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C)C#CC2=CN=CC=C2

Description

3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine is a research compound that has been developed as a selective allosteric antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has shown potential in various scientific research applications, particularly in the fields of neuroprotection, antidepressant, analgesic, and anxiolytic effects .

Preparation Methods

The synthesis of 3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides.

Ethynylation: The ethynyl group is introduced through a coupling reaction, such as the Suzuki–Miyaura coupling, which involves the use of boron reagents and palladium catalysts.

Pyridine Ring Formation: The final step involves the formation of the pyridine ring, which can be achieved through various cyclization reactions.

Chemical Reactions Analysis

3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiazole and pyridine rings.

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium catalysts for coupling reactions.

Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine has a wide range of scientific research applications:

Neuroprotection: It has shown neuroprotective effects in various models of neurodegenerative diseases.

Antidepressant: The compound has demonstrated antidepressant effects in animal models.

Analgesic: It has been found to have analgesic properties, making it useful in pain management research.

Anxiolytic: The compound has anxiolytic effects, which are beneficial in the study of anxiety disorders.

Anti-addictive: It has shown potential in reducing the addictive effects of substances such as ethanol, nicotine, cocaine, and methamphetamine.

Mechanism of Action

The mechanism of action of 3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine involves its role as a selective allosteric antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). By binding to this receptor, the compound inhibits its activity, leading to various downstream effects. The inhibition of mGluR5 has been associated with neuroprotective, antidepressant, analgesic, and anxiolytic effects .

Comparison with Similar Compounds

3-[(2,5-dimethyl-4-thiazolyl)ethynyl]pyridine can be compared with other similar compounds, such as:

3-[(2-methyl-4-thiazolyl)ethynyl]pyridine: This compound is also a selective allosteric antagonist of mGluR5 but has different potency and selectivity profiles.

Fenobam: Another mGluR5 antagonist with similar effects but different chemical structure and pharmacokinetic properties.

MPEP: An older mGluR5 antagonist that served as a lead compound for the development of this compound.

The uniqueness of this compound lies in its higher potency and selectivity compared to these similar compounds .